Cas no 892761-01-2 (3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product name: 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 892761-01-2
• MF: C₂₇H₂₇FN₂O₃S
• MW: 478.578289270401
• CID: 6511562

3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 7-(diethylamino)-6-fluoro-1-[(3-methylphenyl)methyl]-3-(phenylsulfonyl)-

• Inchi： 1S/C27H27FN2O3S/c1-4-29(5-2)25-16-24-22(15-23(25)28)27(31)26(34(32,33)21-12-7-6-8-13-21)18-30(24)17-20-11-9-10-19(3)14-20/h6-16,18H,4-5,17H2,1-3H3
• InChI Key： XTKXAFOSDOQDMK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 680.2±55.0 °C(Predicted)
• pka: 1.77±0.20(Predicted)

Additional information on 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Research Briefing on 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 892761-01-2)

The compound 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS: 892761-01-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex quinolin-4-one core and multiple functional groups, exhibits promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in treating various diseases, including cancer and inflammatory disorders.

Recent research has highlighted the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Specifically, studies have demonstrated its inhibitory effects on certain kinase enzymes, which play a critical role in oncogenesis. The presence of the benzenesulfonyl and diethylamino groups enhances its binding affinity to target proteins, while the fluorine substitution improves its metabolic stability. These structural features make it a compelling candidate for further drug development.

In terms of synthetic chemistry, advancements have been made in the efficient production of 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one. Novel catalytic methods and green chemistry approaches have been employed to reduce the number of synthetic steps and improve overall yields. These improvements are crucial for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and a reasonable half-life, suggesting its potential as an orally administered therapeutic agent. However, further optimization may be required to address issues related to off-target effects and toxicity.

In conclusion, 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to refine its pharmacological properties, explore its therapeutic potential in various disease models, and advance it through the drug development pipeline. The compound's unique structural and functional attributes position it as a valuable asset in the pursuit of innovative treatments for complex diseases.